Cas no 2694722-80-8 (3-(6-(2-Aminoethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione)

• Product Name: 3-(6-(2-Aminoethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione
• CAS No: 2694722-80-8
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 6465954
• PubChem ID: 165943304
• Update Time: 2025-10-31

3-(6-(2-Aminoethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(6-(2-Aminoethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione
• EN300-7351973
• 3-[6-(2-aminoethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
• 2694722-80-8

• Inchi： 1S/C15H17N3O3/c16-6-5-9-1-2-10-8-18(15(21)11(10)7-9)12-3-4-13(19)17-14(12)20/h1-2,7,12H,3-6,8,16H2,(H,17,19,20)
• InChI Key： SWWRCXBRCQYHFW-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(CCN)C=CC=2CN1C1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 92.5Ų

Additional information on 3-(6-(2-Aminoethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione

Introduction to 3-(6-(2-Aminoethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione (CAS No. 2694722-80-8)

3-(6-(2-Aminoethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2694722-80-8, belongs to a class of molecules that exhibit promise in various therapeutic applications. The intricate architecture of this molecule, featuring a piperidine core linked to an isoindoline moiety, makes it a subject of intense interest for researchers exploring novel pharmacophores.

The piperidine ring is a common structural motif in medicinal chemistry, known for its ability to enhance oral bioavailability and metabolic stability. Its presence in this compound suggests potential advantages in drug design, particularly in terms of pharmacokinetic properties. The isoindoline scaffold, on the other hand, is less commonly encountered but has shown promise in several biological assays. The combination of these two structural elements creates a molecule with a diverse array of possible interactions with biological targets.

One of the most compelling aspects of 3-(6-(2-Aminoethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione is its potential role as a building block for more complex drug candidates. The presence of multiple functional groups, including an amine group and a ketone moiety, provides numerous opportunities for chemical modification. These functionalities can be exploited to develop derivatives with enhanced potency, selectivity, or solubility. Such modifications are crucial in the drug discovery process, where fine-tuning the structure of a lead compound can significantly impact its therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 3-(6-(2-Aminoethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione with greater accuracy. Molecular docking studies have suggested that this compound may interact with various protein targets, including enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations indicate potential binding interactions with kinases and other signaling proteins, which are implicated in diseases such as cancer and inflammatory disorders.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multi-step synthetic routes have been developed to construct the desired framework while maintaining high yields and purity. Techniques such as nucleophilic substitution reactions and cyclization processes are commonly employed to assemble the key structural components. The optimization of these synthetic pathways is essential for large-scale production, which is necessary for further biological evaluation and preclinical studies.

In the realm of drug discovery, the exploration of novel scaffolds is essential for overcoming resistance mechanisms and identifying new therapeutic strategies. The unique structural features of 3-(6-(2-Aminoethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione make it a valuable candidate for further investigation. Its potential applications span multiple therapeutic areas, including oncology, immunology, and neurology. The ability to modulate its structure allows researchers to tailor its properties for specific biological targets.

The chemical properties of this compound also make it an attractive candidate for development as an intermediate in more complex synthetic schemes. Its reactivity with various functional groups enables the creation of hybrid molecules that may exhibit synergistic effects when combined with other pharmacophores. Such hybridization strategies are increasingly employed in drug design to enhance overall potency and reduce side effects.

As research continues to uncover new biological targets and mechanisms, compounds like 3-(6-(2-Aminoethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione will play a crucial role in addressing unmet medical needs. The combination of computational modeling, synthetic chemistry, and biological testing will be essential in translating this promising lead into a viable therapeutic agent. Collaborative efforts between academia and industry are necessary to accelerate the development process and bring new treatments to patients.

The future prospects for this compound are bright, given its unique structural features and potential biological activities. Ongoing research aims to elucidate its mechanism of action and explore its efficacy in preclinical models. By leveraging modern techniques in drug discovery and development, scientists hope to unlock the full therapeutic potential of molecules like 3-(6-(2-Aminoethyl)-1-oxoisoindolin-2,6-dione (CAS No. 2694722-80-8). This compound exemplifies the importance of innovation and collaboration in advancing pharmaceutical science.